Cas no 1864057-38-4 (6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride)

• Product Name: 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride
• CAS No: 1864057-38-4
• MDL: MFCD28145290
• CID: 4625135
• PubChem ID: 121514129
• Update Time: 2025-05-25

6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride

• MDL： MFCD28145290

Additional information on 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride

6-Chloro-4-Methyl-1H-Pyrazolo[3,4-D]Pyrimidine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1864057-38-4, known as 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrazole and pyrimidine ring system. The presence of chlorine and methyl substituents in its structure imparts unique electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride through multi-component reactions and microwave-assisted synthesis. These methods not only enhance the yield but also reduce the reaction time, making the compound more accessible for large-scale production. The dihydrochloride salt form of this compound is particularly advantageous due to its improved solubility in aqueous media, which is crucial for its application in drug delivery systems.

In the realm of pharmaceutical development, 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride has shown promising potential as a lead compound for anti-cancer drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor progression, such as kinase enzymes and histone deacetylases (HDACs). The selective inhibition of these enzymes suggests that this compound could be developed into a targeted therapy with minimal off-target effects.

Beyond its therapeutic applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has explored the incorporation of 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride into conjugated polymers to enhance their charge transport properties.

The structural versatility of 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride allows for further functionalization to tailor its properties for specific applications. For instance, substitution at the chlorine or methyl positions can modulate its pharmacokinetic profile or electronic characteristics. This adaptability underscores its potential as a building block for more complex molecular architectures.

From an environmental perspective, the synthesis and application of 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride have been designed with sustainability in mind. Researchers have focused on minimizing waste generation and optimizing resource utilization during its production. Additionally, its biodegradability has been assessed to ensure minimal ecological impact when used in large-scale applications.

In conclusion, 6-chloro-4-methyl-1H-pyrazolo[3,4-d]pyrimidine dihydrochloride (CAS No. 1864057-38-4) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmaceuticals and materials science highlight its significance as a versatile chemical entity. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly important role in advancing both therapeutic interventions and technological innovations.